Cas no 119459-67-5 (9(10H)-Acridinone,1,3,6-trihydroxy-2,5-dimethoxy-10-methyl-)
119459-67-5 structure
Product Name:9(10H)-Acridinone,1,3,6-trihydroxy-2,5-dimethoxy-10-methyl-
CAS No:119459-67-5
MF:C16H15NO6
MW:317.293404817581
CID:141092
Update Time:2024-03-01
9(10H)-Acridinone,1,3,6-trihydroxy-2,5-dimethoxy-10-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 9(10H)-Acridinone,1,3,6-trihydroxy-2,5-dimethoxy-10-methyl-
- Citramine
- 9(10H)-Acridinone, 1,3,6-trihydroxy-2,5-dimethoxy-10-methyl-
-
- Inchi: 1S/C16H15NO6/c1-17-8-6-10(19)16(23-3)14(21)11(8)13(20)7-4-5-9(18)15(22-2)12(7)17/h4-6,18-19,21H,1-3H3
- InChI Key: XTKDYPFKEUCACS-UHFFFAOYSA-N
- SMILES: C1(O)=C2C(N(C)C3=C(C2=O)C=CC(O)=C3OC)=CC(O)=C1OC
Computed Properties
- Exact Mass: 317.09
- Monoisotopic Mass: 317.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.5A^2
Experimental Properties
- Density: 1.462±0.06 g/cm3(Predicted)
- Boiling Point: 628.4±55.0 °C(Predicted)
- pka: 6.90±0.20(Predicted)
9(10H)-Acridinone,1,3,6-trihydroxy-2,5-dimethoxy-10-methyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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